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Compound of Interest

Compound Name: Bis(chloromethyl) ether

Cat. No.: B030013 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount

when handling highly hazardous materials. This guide provides essential, immediate safety and

logistical information for the proper handling and disposal of Bis(chloromethyl) ether (BCME),

a potent carcinogen.

Bis(chloromethyl) ether (BCME) is a colorless, volatile liquid with a suffocating odor,

recognized as a significant workplace hazard.[1][2] It is classified as a human carcinogen by

multiple regulatory agencies, with chronic exposure linked to an increased risk of lung cancer.

[1][2][3][4] Due to its high toxicity, flammability, and reactivity with water, stringent safety

protocols are imperative to minimize exposure and ensure a safe laboratory environment.[2][3]

[5] This document outlines the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to guide you in the safe handling of BCME.

Immediate Safety Concerns and Hazard Summary
BCME poses severe health risks through inhalation, skin absorption, and ingestion.[6] It is

corrosive and can cause severe irritation or burns to the skin, eyes, and respiratory tract.[3][4] A

critical and dangerous characteristic of BCME is its reaction with water or moist air to form

hydrochloric acid and formaldehyde, both of which are toxic and corrosive.[2][3]
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Hazard Description Sources

Carcinogenicity
Confirmed human carcinogen,

primarily causing lung cancer.
[1][2][3][7]

Acute Toxicity

Can cause lethal poisoning if

inhaled. Harmful if it comes

into contact with skin or is

swallowed.

[5]

Corrosivity

Causes severe skin burns and

eye damage. Irritating to the

respiratory system.

[3][5][6]

Flammability

Highly flammable liquid and

vapor. Vapors can form

explosive mixtures with air.

[3][5][8]

Reactivity

Reacts with water, moist air,

and heat to produce toxic and

corrosive fumes of hydrochloric

acid and formaldehyde.

[2][3][9]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to prevent exposure to BCME. Always inspect

PPE for integrity before each use.
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PPE Category Specification Rationale Sources

Respiratory Protection

A NIOSH-approved

supplied-air respirator

with a full facepiece is

recommended where

the potential for

exposure exists. For

any detectable

concentration, a self-

contained breathing

apparatus (SCBA)

with a full facepiece is

advised.

To prevent inhalation

of carcinogenic and

corrosive vapors.

[3][6][10]

Hand Protection

Use protective gloves

made of multi-layer

materials such as 4H

or Saranex. Double

gloving is

recommended.

To prevent skin

contact with this

corrosive and

absorbable chemical.

[5][11]

Eye Protection

Chemical safety

goggles or a face

shield in combination

with breathing

protection should be

worn.

To protect eyes from

splashes and

corrosive vapors.

[5][6][12]

Protective Clothing

Wear a fully fastened

laboratory coat,

disposable jumpsuit,

or other protective

clothing made from

material that cannot

be permeated or

degraded by BCME.

To prevent skin

contact and

contamination of

personal clothing.

[2][3][12][13]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
All work with BCME must be conducted in a designated, well-marked area with restricted

access.[2][3] Adherence to these steps is mandatory for all personnel.

1. Preparation and Pre-Handling:

Ensure an approved Animal Use Protocol is in place if working with animals.[13]

Verify that emergency eyewash stations and safety showers are readily accessible and

functional.[3][14]

Prepare all necessary equipment and reagents before handling BCME to minimize time

spent in the designated area.

Cover work surfaces with absorbent, plastic-backed paper or trays made of stainless steel or

plastic.[12]

2. Handling Procedure:

All operations involving BCME must be performed within a certified chemical fume hood or a

glove box to minimize vapor exposure.[12][13][15]

Use mechanical pipetting aids for all pipetting procedures; mouth pipetting is strictly

prohibited.[12][16]

Keep containers of BCME tightly sealed when not in use.[17]

Transport BCME in unbreakable, sealed secondary containers.[11]

3. Post-Handling and Decontamination:

After handling, decontaminate all surfaces. A recommended decontamination solution is an

aqueous mixture of a basic organic amine (like a tertiary amine), a nonionic surfactant, and

an alkali-metal hydroxide.[18]
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Wipe down contaminated benches first with cold water, followed by hot water and detergent.

[16]

Remove and dispose of contaminated disposable PPE as hazardous waste.

Thoroughly wash hands and forearms with soap and water after work and before leaving the

laboratory.[3][16]

Emergency and Spill Response
In the event of a spill or exposure, immediate and decisive action is crucial.

Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with large

amounts of soap and water for at least 15-30

minutes and seek immediate medical attention.

Remove contaminated clothing.[3][19]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[3][5]

Inhalation

Move the individual to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[5][19]

Spill

Evacuate all personnel from the area. Eliminate

all ignition sources.[3][5] Clean-up should only

be performed by trained personnel wearing

appropriate PPE. Absorb the spill with non-

combustible material like vermiculite, dry sand,

or earth and place it in a sealed container for

disposal.[3][5][17] Ventilate the area and wash

the spill site after clean-up is complete.[3]
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Disposal Plan: Ensuring Environmental and
Personnel Safety
All materials contaminated with BCME are considered acute hazardous waste and must be

disposed of accordingly.

Waste Segregation: Segregate all BCME-contaminated waste, including disposable PPE,

absorbent materials, and empty containers, from other laboratory waste.

Waste Collection: Collect contaminated materials in clearly labeled, sealed, and non-reactive

containers.

Disposal Method: Do not dispose of BCME down the drain or in regular trash.[3][16] The

preferred method of disposal is incineration by a licensed hazardous waste disposal

company.[20] Contact your institution's environmental health and safety department for

specific disposal procedures.[3]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal

Verify Emergency Equipment
(Eyewash, Shower)

Don Appropriate PPE

Prepare Designated Work Area
(Fume Hood/Glove Box)

Conduct Experiment in
Containment

Keep Containers Sealed Emergency Event
(Spill/Exposure)

Use Mechanical Pipetting

Decontaminate Work Surfaces

Segregate & Label
Contaminated Waste

Doff PPE Correctly Store Waste in Sealed
Secondary Containers

Wash Hands Thoroughly Arrange for Hazardous
Waste Pickup

Follow Emergency Procedures
(Evacuate, Decontaminate, Seek Medical Aid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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